Cas no 716320-82-0 (Benzonitrile,4-(acetyloxy)-, N-oxide)

• Product Name: Benzonitrile,4-(acetyloxy)-, N-oxide
• CAS No: 716320-82-0
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 558158
• Update Time: 2024-03-05

Benzonitrile,4-(acetyloxy)-, N-oxide Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(acetyloxy)-, N-oxide
• Benzonitrile, 4-(acetyloxy)-, N-oxide (9CI)
• Benzonitrile, 4-(acetyloxy)-, N-oxide

• Inchi： 1S/C9H7NO3/c1-7(11)13-9-4-2-8(3-5-9)6-10-12/h2-5H,1H3
• InChI Key： VTVZGOBRSMMXPB-UHFFFAOYSA-N
• SMILES： C(#[N+][O-])C1=CC=C(OC(C)=O)C=C1

Computed Properties

• Exact Mass: 177.043
• Monoisotopic Mass: 177.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57A^2

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)